Cas no 10177-78-3 (Di-m-tolylphosphine)

• Product Name: Di-m-tolylphosphine
• CAS No: 10177-78-3
• MF: C₁₄H₁₅P
• MW: 214.242664575577
• CID: 1093261
• PubChem ID: 14592023
• Update Time: 2025-09-28

Di-m-tolylphosphine Chemical and Physical Properties

Names and Identifiers

• Di-m-tolylphosphine
• bis(3-methylphenyl)phosphane
• Phosphine, bis(3-methylphenyl)-
• SCHEMBL4055800
• Di-m-tolyl-phosphane
• 10177-78-3

• Inchi： 1S/C14H15P/c1-11-5-3-7-13(9-11)15-14-8-4-6-12(2)10-14/h3-10,15H,1-2H3
• InChI Key： BEKDFRCLXZFDLL-UHFFFAOYSA-N
• SMILES： P(C1C=CC=C(C)C=1)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 214.09125
• Monoisotopic Mass: 214.091137476g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on Di-m-tolylphosphine

Di-m-tolylphosphine (CAS No. 10177-78-3): Properties, Applications, and Market Insights

Di-m-tolylphosphine (CAS No. 10177-78-3) is a specialized organophosphorus compound widely used in catalysis, material science, and pharmaceutical research. This aromatic phosphine derivative, characterized by its two m-tolyl groups bonded to a phosphorus atom, offers unique reactivity and stability, making it a valuable intermediate in synthetic chemistry. With the growing demand for high-performance ligands and catalytic systems, Di-m-tolylphosphine has gained attention in both academic and industrial settings.

The compound's molecular structure (C₁₄H₁₅P) features a tertiary phosphine core, which contributes to its electron-donating properties and ligand capabilities. Researchers often explore its role in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, where it enhances catalytic efficiency. Recent studies highlight its potential in green chemistry applications, aligning with the global shift toward sustainable synthesis methods. As industries seek alternatives to traditional catalysts, Di-m-tolylphosphine-based systems are increasingly studied for their low toxicity and recyclability.

In material science, Di-m-tolylphosphine serves as a precursor for phosphorescent materials and OLEDs (organic light-emitting diodes). Its ability to coordinate with transition metals like palladium and platinum enables the design of advanced optoelectronic devices. With the rise of flexible displays and energy-efficient lighting, this compound has emerged as a key component in next-generation technologies. Market analysts note a steady growth in demand, particularly from Asia-Pacific electronics manufacturers.

From a synthetic perspective, Di-m-tolylphosphine is typically prepared via the reaction of m-tolylmagnesium bromide with phosphorus trichloride, followed by purification. Its stability under ambient conditions and compatibility with common organic solvents (e.g., THF, toluene) make it a practical choice for laboratory and industrial workflows. Quality control measures emphasize high-purity grades (>98%) to ensure consistent performance in sensitive applications like pharmaceutical intermediates.

Recent trends in AI-driven drug discovery have spurred interest in phosphine ligands for targeted molecule synthesis. Computational models suggest that Di-m-tolylphosphine derivatives could optimize reaction pathways for kinase inhibitors and anticancer agents. This aligns with frequent search queries like "phosphine ligands in drug development" and "metal-catalyzed C-C bond formation," reflecting the compound's relevance in cutting-edge research.

Regulatory and safety profiles of Di-m-tolylphosphine emphasize proper handling to avoid oxidation. While not classified as hazardous under standard protocols, storage under inert atmospheres (e.g., nitrogen or argon) is recommended to maintain stability. Environmental considerations include its low water solubility and biodegradability, which minimize ecological impact—a critical factor for compliance with REACH and EPA guidelines.

The global market for Di-m-tolylphosphine is projected to expand at a CAGR of 5–7% through 2030, driven by R&D investments in catalysis and electronics. Key suppliers focus on scalable production and custom synthesis services to meet diverse client needs. For researchers sourcing this compound, verifying CAS No. 10177-78-3 and supplier certifications ensures material traceability and compliance.

In summary, Di-m-tolylphosphine bridges fundamental chemistry and industrial innovation, with applications spanning homogeneous catalysis, advanced materials, and life sciences. Its versatility and compatibility with modern synthetic tools position it as a cornerstone in the evolving landscape of organophosphorus chemistry.